Cas no 116170-85-5 (4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid)

4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid structure

116170-85-5 structure

Product Name:4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid

CAS No:116170-85-5

MF:C₇H₅NO₂S₂

MW:199.25009894371

MDL:MFCD12026743

CID:1072414

PubChem ID:45594312

Update Time:2025-04-20

4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid
- 2-Thiophenecarboxylic acid,4-cyano-5-(methylthio)
- 4-cyano-5-(methylthio)thiophene-2-carboxylic acid
- 4-cyano-5-(methylsulfanyl)-2-thiophenecarboxylic acid
- AU-004/43508208
- 4-cyano-5-methylsulanylthiophene-2-carboxylic acid
- YRDBBAGWMJGPKF-UHFFFAOYSA-N
- W-204894
- AKOS005256503
- CHEBI:194697
- MFCD12026743
- DB-060855
- 4-Cyano-5-methylsulfanylthiophene-2-carboxylicacid
- 4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid, AldrichCPR
- SCHEMBL741497
- STL554760
- DTXSID50670712
- 2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-
- 116170-85-5
- 4-cyano-5-(methylthio)thiophene-2-carboxylicacid
- 4-cyano-5-(methylsulfanyl)thiophene-2-carboxylic acid
- BBL100966
- MDL： MFCD12026743
- Inchi： 1S/C7H5NO2S2/c1-11-7-4(3-8)2-5(12-7)6(9)10/h2H,1H3,(H,9,10)
- InChI Key： YRDBBAGWMJGPKF-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC(C#N)=C1SC

Computed Properties

Exact Mass: 198.97600
Monoisotopic Mass: 198.97617075g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 115Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 396.5±42.0 °C at 760 mmHg
Flash Point: 193.6±27.9 °C
PSA: 114.63000
LogP: 2.03988
Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 22
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid Pricemore >>

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4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid Suppliers

Amadis Chemical Company Limited

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(CAS:116170-85-5)4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid

Order Number:A1229819

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 22:41

Price ($):1729

Email:sales@amadischem.com

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